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Compound of Interest

Compound Name: 1-Chloro-7-methoxyisoquinoline

Cat. No.: B1592830

An In-Depth Guide to the Application of 1-Chloro-7-methoxyisoquinoline in Medicinal
Chemistry

Introduction: The Strategic Value of the Isoquinoline
Scaffold

In the landscape of modern drug discovery, the isoquinoline core represents a "privileged
scaffold,” a molecular framework that is recurrent in a multitude of biologically active
compounds and approved pharmaceuticals.[1] Its rigid structure and potential for diverse
functionalization make it an ideal foundation for constructing novel therapeutic agents. Within
this class of molecules, 1-Chloro-7-methoxyisoquinoline (CAS: 53533-54-3) emerges as a
particularly valuable and versatile building block.[2][3][4]

This guide, intended for researchers and drug development professionals, provides a detailed
overview of the synthetic utility of 1-Chloro-7-methoxyisoquinoline, focusing on its
application in palladium-catalyzed cross-coupling reactions. We will explore the causality
behind experimental choices, provide field-proven protocols, and illustrate the pathways
through which this intermediate contributes to the synthesis of complex molecules, particularly
in the realm of targeted therapies like kinase inhibitors.

Molecular Profile and Synthetic Accessibility
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1-Chloro-7-methoxyisoquinoline possesses a chemical structure (C10HsCINO) primed for
synthetic elaboration.[2] The chlorine atom at the C1 position serves as a reactive handle, an
excellent leaving group for transition-metal-catalyzed reactions. The methoxy group at the C7
position modulates the electronic properties of the ring system and can influence molecular
interactions with biological targets.

A common and efficient synthesis of this intermediate involves the treatment of 7-Methoxy-
isoquinoline-N-oxide hydrochloride with a chlorinating agent such as phosphoryl chloride
(POCIs), often with high yields.[2] This accessibility ensures a reliable supply for research and
development endeavors.
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Synthesis of Core Intermediate

7-Methoxy-isoquinoline-N-oxide .
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Chlorination @ 90°C

1-Chloro-7-methoxyisoquinoline

Application in Medicinal Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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